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Compound of Interest

Compound Name: Butyl dihydrogen phosphate

Cat. No.: B039005

An In-depth Technical Guide to Butyl Dihydrogen Phosphate

This technical guide provides a comprehensive overview of butyl dihydrogen phosphate, an
organophosphate compound of interest to researchers, scientists, and professionals in drug
development. This document details its molecular structure, physicochemical properties, and
relevant experimental protocols.

Molecular Structure and Chemical Formula

Butyl dihydrogen phosphate, also known as monobutyl phosphate or n-butyl acid phosphate,
is an ester of phosphoric acid and n-butanol.[1] The central phosphorus atom is bonded to one
butoxy group (-OCH2CH2CH2CHs) and two hydroxyl groups (-OH), with a double bond to one
oxygen atom. This structure gives it the properties of a monoalkyl phosphate ester.

Chemical Formula: CaH1104P[2][3][4][5][6]

Synonyms: Acid butyl phosphate, Butyl acid phosphate, mono-n-butylphosphoric acid,
Phosphoric acid, monobutyl ester.[3][4][7]

Canonical SMILES: CCCCOP(=0)(0)0I2][4]

InChl Key: BNMJSBUIDQYHIN-UHFFFAOYSA-N[4]

Physicochemical Properties
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Butyl dihydrogen phosphate is a colorless to light brown liquid.[4] It is corrosive to metals
and tissues.[4] The key quantitative data for this compound are summarized in the table below
for easy reference and comparison.

Property Value

Molecular Weight 154.10 g/mol [2][4][5]
CAS Number 1623-15-0[2][5][6][7]
Density 1.283 g/cm3[2]
Boiling Point 272.5 °C at 760 mmHg|[2]
Flash Point 118.6 °C[2]

pKa (Predicted) 1.97 + 0.10[2][4]
LogP 0.89580[2]

Hydrogen Bond Donor Count 2[2][4]

Hydrogen Bond Acceptor Count 4[2][4]

Rotatable Bond Count 4[2][4]

Topological Polar Surface Area 66.8 A[4]

Experimental Protocols

Synthesis of n-Butyl Phosphate Mono- and Di-esters

A method for synthesizing a mixture of n-butyl phosphate mono- and di-esters involves the

reaction of n-butanol with phosphorus pentoxide, polyphosphoric acid, and phosphorous acid.

[8]
Materials:

e n-Butanol

¢ Phosphorus pentoxide (P20s)
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Polyphosphoric acid

Phosphorous acid

Procedure:[8]

Add 400 kg of n-butanol to a reactor and purge with nitrogen gas.

While stirring, add 0.4 kg of phosphorous acid and continue to stir until it is completely
dissolved.

Slowly add 20 kg of polyphosphoric acid in a fine stream and stir until the mixture is uniform.

Add 220 kg of phosphorus pentoxide in batches. Use cooling water to maintain the
temperature inside the reactor at or below 50°C.

After the addition of phosphorus pentoxide is complete, stir until the mixture is uniform.

Add another 0.4 kg of phosphorous acid and maintain the reaction at 40-45°C for 30
minutes.

Heat the reactor to 65-70°C and maintain the reaction for 16 hours.

Cool the mixture to below 30°C and filter. The resulting transparent, viscous liquid is the
target product mixture of n-butyl phosphate mono- and di-esters.

Generalized Synthesis of a Monoalkyl Phosphate Ester

A general method for the phosphorylation of an alcohol to produce a monoalkyl phosphate

involves the use of phosphoryl chloride (POCIs).[9]

Materials:[9]

Anhydrous Alcohol (e.g., tert-Butanol)
Phosphoryl chloride (POCIs)

Anhydrous non-nucleophilic base (e.g., pyridine)
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Anhydrous aprotic solvent (e.g., dichloromethane - DCM)

Procedure:[9]

Dissolve the anhydrous alcohol and the base in the anhydrous solvent within a flask
equipped for inert atmosphere conditions.

Cool the solution in an ice bath.

Slowly add phosphoryl chloride to the cooled solution while stirring.

Allow the reaction to proceed at a controlled temperature until completion, monitored by a
suitable technique like TLC.

Upon completion, quench the reaction by carefully adding water or an aqueous acid solution.

Perform an aqueous workup to separate the product. This typically involves extraction with
an organic solvent.

The organic layers are combined, dried over an anhydrous salt (e.g., Na2S0a.), filtered, and
the solvent is evaporated.

The crude product is then purified using a suitable method such as column chromatography
or recrystallization.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis of n-butyl phosphate esters as

described in the experimental protocol.
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Caption: Workflow for the synthesis of n-butyl phosphate esters.
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Applications and Uses

Mono- and di-basic phosphate esters like butyl dihydrogen phosphate are classified as
anionic surfactants.[2][4][5] A key feature of these compounds is their stability in alkaline
conditions, which surpasses that of many other surfactants.[2][4][5] Their properties lend them
to a variety of applications, including:

Wetting agents

Emulsifiers

Lubricants

Coupling agents

Detergents

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Butyl dihydrogen phosphate molecular structure and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039005#butyl-dihydrogen-phosphate-molecular-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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